N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C12H10FN3O2/c13-9-3-1-8(2-4-9)7-14-12(18)10-5-6-11(17)16-15-10/h1-6H,7H2,(H,14,18)(H,16,17)
• InChI Key: HKZBVKUYLDSUMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=NNC(=O)C=C2)F
• Molecular Formula: C12H10FN3O2
• Molecular Weight: 247.22 g/mol

Description

N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide (FDPC) is an organic compound that belongs to the class of pyridazines and is used in a variety of scientific research applications. FDPC has a wide range of biochemical and physiological effects, and its synthesis method is relatively simple. In

Scientific Research Applications

N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide has been studied for its potential applications in various fields of scientific research. It has been used in the synthesis of various compounds such as 1,2,4-triazolopyridazine derivatives, which have been studied for their potential applications in cancer therapy. N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been studied for its potential applications in the synthesis of novel heterocyclic compounds, which have been studied for their potential applications in the treatment of Alzheimer’s disease.

Mechanism of Action

The mechanism of action of N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is not yet fully understood. However, it is believed that N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide binds to certain proteins in the body, which leads to the activation of certain enzymes and the inhibition of others. This leads to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It has also been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine and is implicated in the development of Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

The main advantage of N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide for lab experiments is its relatively simple synthesis method. This makes it relatively easy to produce and use in experiments. However, N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide. These include further research into its mechanism of action, its potential applications in the treatment of various diseases, and its potential use in the synthesis of novel compounds. Other potential future directions include the study of its interactions with other molecules, its potential use in drug delivery systems, and its potential use in the development of new materials.

Synthesis Methods

N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide can be synthesized using a three-step process. In the first step, 4-fluorobenzaldehyde is reacted with ethylenediamine in the presence of sodium hydroxide to form a Schiff base. The second step involves the condensation of the Schiff base with 2-amino-3-methylpyridine in the presence of acetic acid to form N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide. Finally, the N-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is isolated by recrystallization.